2,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,4-difluoro-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H15F2N5O2/c1-9-7-15(22-16(26)11-6-5-10(19)8-13(11)20)25(24-9)18-21-14-4-2-3-12(14)17(27)23-18/h5-8H,2-4H2,1H3,(H,22,26)(H,21,23,27)
• InChI Key: FYDUYUFUJNTYJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=C(C=C(C=C2)F)F)C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C18H15F2N5O2
• Molecular Weight: 371.3 g/mol

Description

2,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H15F2N5O2 and its molecular weight is 371.348. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Hydrogen Bonds and Intermolecular Interactions in Molecular Crystals : A study by Wang et al. (2014) explored the formation of novel crystals with a series of N-containing heterocycles, highlighting the significance of hydrogen bonds and weak intermolecular interactions like C–H⋯F and C–H⋯O in assembling molecules into larger architectures. These interactions are crucial in the formation of higher-order supramolecular structures (Wang, Hu, Wang, Liu, & Huang, 2014).

• Synthesis for PET Imaging Agents : Research by Wang, Gao, Miller, and Zheng (2013) involved the synthesis of a derivative of this compound for potential use as a PET imaging agent in cancer diagnosis. This highlights its application in the development of diagnostic tools in oncology (Wang, Gao, Miller, & Zheng, 2013).

• Insecticidal and Antibacterial Potential : Deohate and Palaspagar (2020) synthesized pyrimidine linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential. This indicates the compound's relevance in the development of new chemical agents for pest control and antibacterial applications (Deohate & Palaspagar, 2020).

• Anticancer and Anti-inflammatory Agents : Rahmouni et al. (2016) synthesized a series of derivatives and evaluated them for their anticancer and anti-5-lipoxygenase activities. This study demonstrates the compound's potential in the development of new therapeutic agents for cancer and inflammation (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

• Anti-Influenza Virus Activity : Hebishy, Salama, and Elgemeie (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showing significant activities against bird flu influenza H5N1. This indicates its potential in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).

Mechanism of Action

Target of Action

Similar compounds with a quinazoline moiety have been reported to show a broad range of medicinal activities . Therefore, it’s plausible that this compound may also interact with a variety of targets.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies. Compounds with similar structures have been reported to inhibit enzymes such as glycogen synthase kinase (gsk-3), which plays a crucial role in various cellular processes .

Biochemical Pathways

Based on the reported activities of similar compounds, it’s plausible that this compound may influence a variety of biochemical pathways, potentially including those involved in cell growth and proliferation .

Result of Action

Given the reported activities of similar compounds, it’s plausible that this compound may have a variety of effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

Unfortunately, there is limited information available on the biochemical properties of 2,4-difluoro-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

Temporal Effects in Laboratory Settings

There is currently no available information on the temporal effects of this compound in laboratory settings .